Cas no 22002-96-6 (1,3-Propanediamine,N1,N1-diethyl-N3-(1-nitro-9-acridinyl)-)
22002-96-6 structure
Product Name:1,3-Propanediamine,N1,N1-diethyl-N3-(1-nitro-9-acridinyl)-
CAS No:22002-96-6
MF:C20H24N4O2
MW:352.430164337158
CID:262710
PubChem ID:28247
Update Time:2025-04-19
1,3-Propanediamine,N1,N1-diethyl-N3-(1-nitro-9-acridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediamine,N1,N1-diethyl-N3-(1-nitro-9-acridinyl)-
- N',N'-diethyl-N-(1-nitroacridin-9-yl)propane-1,3-diamine
- 22002-96-6
- 1-Nitro-9-(diethylaminopropylamino)acridine dihydrochloride
- N,N-Diethyl-N'-(1-nitro-9-acridinyl)-1,3-propanediamine
- C 410
- DTXSID50176441
-
- Inchi: 1S/C20H24N4O2/c1-3-23(4-2)14-8-13-21-20-15-9-5-6-10-16(15)22-17-11-7-12-18(19(17)20)24(25)26/h5-7,9-12H,3-4,8,13-14H2,1-2H3,(H,21,22)
- InChI Key: MLPKZUBKJDQRIK-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=CC=CC2C1=C(C1C=CC=CC=1N=2)NCCCN(CC)CC)=O
Computed Properties
- Exact Mass: 424.143282
- Monoisotopic Mass: 424.143282
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 7
- Complexity: 452
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 79.8
- XLogP3: 4.5
Experimental Properties
- Boiling Point: 540°Cat760mmHg
- Flash Point: 280.4°C
1,3-Propanediamine,N1,N1-diethyl-N3-(1-nitro-9-acridinyl)- Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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